Cas no 2177620-32-3 (2-(prop-2-enamido)cyclohexane-1-carboxamide)

• Product Name: 2-(prop-2-enamido)cyclohexane-1-carboxamide
• CAS No: 2177620-32-3
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5409812
• PubChem ID: 132306408
• Update Time: 2025-05-19

2-(prop-2-enamido)cyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033679130
• 2-(prop-2-enamido)cyclohexane-1-carboxamide
• 2-(Prop-2-enoylamino)cyclohexane-1-carboxamide
• 2177620-32-3
• Z1938329417
• EN300-26573678
• 2-[(1-Oxo-2-propen-1-yl)amino]cyclohexanecarboxamide

• Inchi： 1S/C10H16N2O2/c1-2-9(13)12-8-6-4-3-5-7(8)10(11)14/h2,7-8H,1,3-6H2,(H2,11,14)(H,12,13)
• InChI Key： NQFOTHQDQSDHBN-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)CCCCC1NC(=O)C=C

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.1±38.0 °C(Predicted)
• pka: 14.11±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides

Additional information on 2-(prop-2-enamido)cyclohexane-1-carboxamide

Comprehensive Guide to 2-(prop-2-enamido)cyclohexane-1-carboxamide (CAS No. 2177620-32-3): Properties, Applications, and Market Insights

2-(prop-2-enamido)cyclohexane-1-carboxamide (CAS No. 2177620-32-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This cyclohexane derivative, featuring both amide and acrylamide functional groups, exhibits unique reactivity patterns that make it valuable for drug discovery and polymer applications. With a molecular weight of 182.22 g/mol, this white to off-white crystalline powder is increasingly studied for its potential in targeted therapeutic development.

The structural versatility of 2-(prop-2-enamido)cyclohexane-1-carboxamide allows it to serve as a key intermediate in synthesizing more complex molecules. Researchers particularly value its cyclohexane backbone which provides conformational stability, while the prop-2-enamido moiety offers sites for further chemical modification. Current literature suggests promising applications in developing kinase inhibitors and other small molecule therapeutics, addressing growing market demands for precision medicine solutions.

In material science, the acrylamide functionality of CAS 2177620-32-3 enables its use as a crosslinking agent in smart polymer systems. Recent studies explore its incorporation into temperature-responsive hydrogels for biomedical applications, coinciding with rising interest in sustainable biomaterials. The compound's balanced hydrophilicity/lipophilicity (LogP ≈ 0.8) makes it particularly suitable for formulations requiring controlled release properties.

The synthesis of 2-(prop-2-enamido)cyclohexane-1-carboxamide typically involves acylation of 2-aminocyclohexanecarboxamide with acryloyl chloride under controlled conditions. Process optimization remains an active research area, with recent patents focusing on green chemistry approaches to improve yield (>85%) and purity (>98%). These advancements respond to the pharmaceutical industry's push toward more sustainable manufacturing practices.

Analytical characterization of 2177620-32-3 employs standard techniques including HPLC, NMR (¹H and ¹³C), and mass spectrometry. The compound shows excellent stability under ambient conditions but requires protection from prolonged light exposure. Proper storage in amber glass containers at 2-8°C maintains stability for extended periods, meeting Good Manufacturing Practice (GMP) standards for pharmaceutical intermediates.

Market analysis indicates growing demand for 2-(prop-2-enamido)cyclohexane-1-carboxamide, particularly in North American and Asian research hubs. The compound's pricing reflects its high purity requirements, typically ranging from $200-$500 per gram depending on quantity and specifications. Several specialty chemical suppliers now include this molecule in their catalogs, responding to increased research activity in targeted drug delivery systems.

Recent patent filings highlight innovative applications of CAS 2177620-32-3 in combination therapies for chronic conditions. Its molecular framework proves adaptable for creating prodrugs with enhanced bioavailability, addressing a key challenge in oral medication development. These developments align with current healthcare trends toward personalized treatment regimens and improved patient compliance.

Safety evaluations of 2-(prop-2-enamido)cyclohexane-1-carboxamide suggest standard laboratory precautions suffice for handling. The compound shows low acute toxicity (LD50 > 2000 mg/kg in rodent studies) but may cause mild irritation upon prolonged skin contact. These characteristics make it suitable for research settings while maintaining an favorable environmental profile compared to many synthetic intermediates.

The future outlook for 2177620-32-3 appears promising as research expands into novel applications. Emerging studies investigate its potential in creating bioresponsive materials for wearable health monitors and other IoT medical devices. Such innovations position this compound at the intersection of chemistry and digital health technologies - one of the fastest growing sectors in life sciences today.

For researchers considering 2-(prop-2-enamido)cyclohexane-1-carboxamide for their projects, proper analytical method validation is recommended. Recent publications detail optimized HPLC conditions (C18 column, 30:70 acetonitrile:water mobile phase) that provide excellent resolution. These methodological advances support quality control in both academic and industrial applications of this versatile building block.